BENGHE Methodological & Application

Check Availability & Pricing

Palomid 529: Application Notes and Protocols
for Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palomid 529

Cat. No.: B1683854

Authors: Gemini Al
Date: November 21, 2025
Abstract

This document provides detailed application notes and protocols for the use of Palomid 529
(also known as RES-529) in cell culture experiments. Palomid 529 is a potent and selective
small molecule inhibitor of the phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of
rapamycin (MTOR) signaling pathway.[1][2][3] Uniquely, it functions by inducing the
dissociation of both mTOR Complex 1 (mMTORC1) and mTOR Complex 2 (mTORC?2), thereby
inhibiting downstream signaling cascades that are crucial for cell growth, proliferation, survival,
and angiogenesis.[1][2][4] These protocols are intended for researchers, scientists, and drug
development professionals working in oncology, angiogenesis, and cell biology.

Introduction to Palomid 529

Palomid 529 (P529) is a synthetic small molecule that effectively inhibits the PISK/Akt/mTOR
pathway, a critical signaling network frequently dysregulated in cancer.[4][5] Its mechanism of
action involves the disruption of the mTORC1 and mTORC2 complexes, leading to the
dephosphorylation of key downstream effectors such as Akt at serine 473 (S473), ribosomal
protein S6, and 4E-BP1.[1][3] This dual inhibition of mMTORC1 and mTORC2 distinguishes
Palomid 529 from rapamycin and its analogs, which primarily target mTORCL1. By inhibiting
both complexes, Palomid 529 can overcome some of the feedback activation of Akt that limits
the efficacy of mMTORC1-selective inhibitors.[5]
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The anti-proliferative and pro-apoptotic effects of Palomid 529 have been demonstrated in a
variety of cancer cell lines, including those from glioblastoma, prostate cancer, and breast
cancer.[1][3] Furthermore, it exhibits potent anti-angiogenic properties by inhibiting endothelial
cell proliferation and tube formation.[5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway targeted by Palomid 529 and a general
experimental workflow for its use in cell culture.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1683854?utm_src=pdf-body
https://erc.bioscientifica.com/view/journals/erc/18/4/385.xml
https://pubmed.ncbi.nlm.nih.gov/26918392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2727940/
https://www.benchchem.com/product/b1683854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Growth Factor

;

Receptor Tyrosine Kinase

Cytoplasm

PIP2 to PIP3

Palomid 529

iates

Digsociates

Nucleus

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: Palomid 529 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2727940/
https://www.benchchem.com/product/b1683854#palomid-529-dosage-for-cell-culture
https://www.benchchem.com/product/b1683854#palomid-529-dosage-for-cell-culture
https://www.benchchem.com/product/b1683854#palomid-529-dosage-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

